Cas no 325804-50-0 (6,8-dichloro-2-oxo-N-(2-phenylethyl)-2H-chromene-3-carboxamide)

• Product Name: 6,8-dichloro-2-oxo-N-(2-phenylethyl)-2H-chromene-3-carboxamide
• CAS No: 325804-50-0
• MF: C₁₈H₁₃Cl₂NO₃
• MW: 362.206722974777
• CID: 5994833
• PubChem ID: 1128731
• Update Time: 2025-05-20

6,8-dichloro-2-oxo-N-(2-phenylethyl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6,8-dichloro-2-oxo-N-(2-phenylethyl)-2H-chromene-3-carboxamide
• 6,8-dichloro-2-oxo-N-phenethyl-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, 6,8-dichloro-2-oxo-N-(2-phenylethyl)-
• F0777-2174
• 6,8-dichloro-2-oxo-N-(2-phenylethyl)chromene-3-carboxamide
• AKOS003617074
• Oprea1_274224
• 325804-50-0
• HMS1421H22
• IFLab1_003344
• Oprea1_153681

• Inchi： 1S/C18H13Cl2NO3/c19-13-8-12-9-14(18(23)24-16(12)15(20)10-13)17(22)21-7-6-11-4-2-1-3-5-11/h1-5,8-10H,6-7H2,(H,21,22)
• InChI Key： YRCJAHCFYKSESW-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(Cl)C=C(Cl)C=C2C=C1C(NCCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 361.0272487g/mol
• Monoisotopic Mass: 361.0272487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.413±0.06 g/cm3(Predicted)
• Boiling Point: 630.9±55.0 °C(Predicted)
• pka: 11.95±0.20(Predicted)

Additional information on 6,8-dichloro-2-oxo-N-(2-phenylethyl)-2H-chromene-3-carboxamide

Introduction to 6,8-dichloro-2-oxo-N-(2-phenylethyl)-2H-chromene-3-carboxamide (CAS No. 325804-50-0)

6,8-dichloro-2-oxo-N-(2-phenylethyl)-2H-chromene-3-carboxamide, identified by its Chemical Abstracts Service number CAS No. 325804-50-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule belongs to the chromene class, characterized by a benzopyranone core, and features multiple functional groups that contribute to its unique chemical properties and biological activities.

The molecular structure of 6,8-dichloro-2-oxo-N-(2-phenylethyl)-2H-chromene-3-carboxamide comprises a chromene backbone substituted with two chlorine atoms at the 6th and 8th positions, an oxo group at the 2nd position, and an N-(2-phenylethyl) amide moiety at the 3rd position. This arrangement imparts distinct electronic and steric properties, making it a versatile scaffold for further derivatization and exploration of pharmacological potential.

In recent years, there has been a growing interest in chromene derivatives due to their broad spectrum of biological activities. Studies have demonstrated that chromenes exhibit properties such as antioxidant, anti-inflammatory, antimicrobial, and anticancer effects. The presence of chlorine atoms in 6,8-dichloro-2-oxo-N-(2-phenylethyl)-2H-chromene-3-carboxamide enhances its lipophilicity and potential for membrane interaction, which are crucial factors in drug design.

One of the most compelling aspects of this compound is its potential as a lead molecule in the development of novel therapeutic agents. The amide functional group at the 3-position provides a site for further chemical modification, allowing researchers to fine-tune its biological activity. For instance, modifications can be made to optimize binding affinity to target proteins or enzymes, thereby enhancing efficacy and reducing side effects.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of chromene derivatives like 6,8-dichloro-2-oxo-N-(2-phenylethyl)-2H-chromene-3-carboxamide for their interaction with biological targets. These studies have revealed promising interactions with enzymes involved in cancer pathways, such as kinases and proteases. The dichloro-substituted chromene core is particularly interesting because it can mimic natural substrates or inhibitors, providing a strategic basis for drug intervention.

The pharmacokinetic profile of 6,8-dichloro-2-oxo-N-(2-phenylethyl)-2H-chromene-3-carboxamide is also an area of active investigation. The balance between lipophilicity and polarizability influences its absorption, distribution, metabolism, excretion (ADME), and overall bioavailability. Researchers are exploring ways to optimize these parameters through structural modifications to ensure better therapeutic outcomes.

In addition to its potential in oncology, 6,8-dichloro-2-oxo-N-(2-phenylethyl)-2H-chromene-3-carboxamide has shown promise in treating inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including arthritis and autoimmune disorders. The compound’s ability to modulate inflammatory pathways may make it a valuable candidate for developing anti-inflammatory agents.

The synthesis of 6,8-dichloro-2-oxo-N-(2-phenylethyl)-2H-chromene-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the chromene core efficiently. The introduction of chlorine atoms at specific positions demands careful selection of reagents and catalysts to achieve high regioselectivity.

From a regulatory perspective, the development of new pharmaceutical compounds like 6,8-dichloro-2-oxo-N-(2-phenylethyl)-2H-chromene-3-carboxamide must adhere to stringent guidelines set by global health authorities. Preclinical studies are essential to evaluate its safety profile and efficacy before moving into human trials. These studies often involve in vitro assays to assess cytotoxicity and genotoxicity, followed by animal models to evaluate pharmacological effects.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the process of identifying promising candidates like 6,8-dichloro-2-oxo-N-(2-phenylethyl)-2H-chromene-3-carboxamide. Machine learning algorithms can predict biological activity based on structural features alone, significantly reducing the time required for hit identification. This approach has accelerated the development pipeline for chromene derivatives by prioritizing compounds with high potential for success.

The role of natural products in inspiring synthetic chemists cannot be overstated. Many chromene derivatives have been isolated from plants or microorganisms and have served as inspiration for designing synthetic analogs with enhanced properties. While 6,8-dichloro-2-oxy-N-(...) is not derived directly from a natural source, its structural inspiration can be traced back to these natural products.

In conclusion,6,8-dichloro- N( )()()_-) is a structurally intriguing compound with significant potential in pharmaceutical research.
The combination
of its unique chemical features,
biological activities,
and synthetic accessibility makes it an attractive candidate for further exploration.
With ongoing research efforts aimed at optimizing
its pharmacological properties,
this compound could play
a pivotal role in future drug development initiatives.